Cas no 1203445-20-8 ((2E)-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)-3-phenylprop-2-enamide
• CAS No: 1203445-20-8
• MF: C₁₈H₂₃N₅O
• MW: 325.408123254776
• CID: 6221921
• PubChem ID: 45502800
• Update Time: 2025-05-23

(2E)-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)-3-phenylprop-2-enamide
• VU0649440-1
• SR-01000924087-1
• 1203445-20-8
• N-(2-((4-(dimethylamino)-6-methylpyrimidin-2-yl)amino)ethyl)cinnamamide
• SR-01000924087
• (E)-N-[2-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino]ethyl]-3-phenylprop-2-enamide
• AKOS024516222
• (2E)-N-(2-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino}ethyl)-3-phenylprop-2-enamide
• F5630-0016

• Inchi： 1S/C18H23N5O/c1-14-13-16(23(2)3)22-18(21-14)20-12-11-19-17(24)10-9-15-7-5-4-6-8-15/h4-10,13H,11-12H2,1-3H3,(H,19,24)(H,20,21,22)/b10-9+
• InChI Key： RXHUILZOONTVCN-MDZDMXLPSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)NCCNC1=NC(C)=CC(=N1)N(C)C

Computed Properties

• Exact Mass: 325.19
• Monoisotopic Mass: 325.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2A^2
• XLogP3: 2.8

Additional information on (2E)-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)-3-phenylprop-2-enamide

Comprehensive Overview of (2E)-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)-3-phenylprop-2-enamide (CAS No. 1203445-20-8)

(2E)-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)-3-phenylprop-2-enamide, with the CAS number 1203445-20-8, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine and phenylprop-2-enamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a dimethylamino group with a methylpyrimidin core, offering versatile chemical properties.

The compound's CAS No. 1203445-20-8 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry. Its IUPAC name and molecular formula are critical identifiers for researchers studying its interactions with biological targets. Recent trends indicate a growing interest in small-molecule inhibitors and kinase-targeted therapies, where this compound may play a role due to its structural similarity to known bioactive molecules.

In the context of drug design, (2E)-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)-3-phenylprop-2-enamide is often compared to other pyrimidine derivatives with demonstrated efficacy in modulating enzyme activity. Its amide linkage and conjugated double bond (highlighted by the 2E configuration) contribute to its stability and binding affinity, making it a candidate for further optimization in preclinical studies.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including amidation and nucleophilic substitution. These methods are well-documented in peer-reviewed journals, emphasizing the importance of high-yield synthesis and purity control for research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound and ensuring reproducibility.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in CAS 1203445-20-8. Molecular docking studies and QSAR models are increasingly used to predict its interactions with proteins, reducing the need for extensive lab trials. This aligns with the broader shift toward green chemistry and sustainable research practices, which prioritize efficiency and minimal waste.

In summary, (2E)-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)-3-phenylprop-2-enamide represents a promising scaffold for future therapeutic agents. Its CAS No. 1203445-20-8 serves as a key reference for researchers exploring its potential in oncology, neurology, and infectious disease research. As the scientific community continues to investigate its properties, this compound may emerge as a cornerstone in next-generation drug development.